Cas no 1806629-87-7 (3-Ethoxy-2-mercaptophenylpropanal)

• Product Name: 3-Ethoxy-2-mercaptophenylpropanal
• CAS No: 1806629-87-7
• MF: C₁₁H₁₄O₂S
• MW: 210.292662143707
• CID: 4962116
• Update Time: 2025-06-15

3-Ethoxy-2-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-2-mercaptophenylpropanal

• Inchi： 1S/C11H14O2S/c1-3-13-10-6-4-5-9(11(10)14)8(2)7-12/h4-8,14H,3H2,1-2H3
• InChI Key： FWZIHAIJHZXFCM-UHFFFAOYSA-N
• SMILES： SC1C(=CC=CC=1C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.4
• Topological Polar Surface Area: 27.3

Additional information on 3-Ethoxy-2-mercaptophenylpropanal

Introduction to 3-Ethoxy-2-mercaptophenylpropanal (CAS No. 1806629-87-7)

3-Ethoxy-2-mercaptophenylpropanal, with the chemical formula C₉H₁₂O₂S, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a phenyl ring substituted with an ethoxy group and a mercapto group, connected to a propanal moiety. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The compound is identified by its CAS number, 1806629-87-7, which serves as a unique identifier in scientific literature and databases. This numbering system ensures that researchers and industry professionals can accurately reference and locate specific chemical entities. The CAS registry number is maintained by the Chemical Abstracts Service, a division of the American Chemical Society, and it provides a standardized way to distinguish between different chemical substances.

3-Ethoxy-2-mercaptophenylpropanal has garnered attention in recent years due to its potential applications in drug development. The mercapto group, in particular, is known for its ability to participate in various chemical reactions, including nucleophilic addition and oxidation reactions. These properties make it a valuable building block for the synthesis of more complex molecules. Additionally, the ethoxy group contributes to the compound's solubility and stability, which are crucial factors in pharmaceutical formulations.

Recent research has highlighted the role of 3-Ethoxy-2-mercaptophenylpropanal in the development of novel therapeutic agents. Studies have demonstrated its utility in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various types of cancer and inflammatory diseases. The phenyl ring's aromaticity also allows for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The compound's reactivity is further enhanced by its ability to undergo cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many pharmaceuticals. By incorporating 3-Ethoxy-2-mercaptophenylpropanal into synthetic routes, researchers can access a wide range of derivatives with tailored properties for specific applications.

In addition to its role as a synthetic intermediate, 3-Ethoxy-2-mercaptophenylpropanal has been explored for its potential biological activities. Preliminary studies suggest that certain derivatives may exhibit antioxidant and anti-inflammatory properties. These findings are particularly relevant given the increasing interest in natural product-inspired drug discovery. The compound's structural framework allows for the incorporation of bioactive moieties derived from plants and other natural sources, potentially leading to the development of new-generation therapeutics.

The synthesis of 3-Ethoxy-2-mercaptophenylpropanal involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic strategies include Grignard reactions, alkylation processes, and oxidation-reduction sequences. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability. These methodologies are essential for producing sufficient quantities of the compound for both research and industrial purposes.

The safety profile of 3-Ethoxy-2-mercaptophenylpropanal is another critical consideration in its application. While it is not classified as a hazardous substance under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE), such as gloves and lab coats, should be used when handling the compound in laboratory settings. Additionally, adequate ventilation and waste disposal methods must be implemented to ensure environmental safety.

The future prospects of 3-Ethoxy-2-mercaptophenylpropanal are promising, with ongoing research aimed at expanding its utility in drug discovery and material science. Collaborative efforts between academia and industry are likely to drive innovation in this area, leading to new applications and advancements. As our understanding of molecular interactions continues to grow, compounds like 3-Ethoxy-2-mercaptophenylpropanal will play an increasingly important role in developing next-generation therapeutics.